Cas no 1437485-79-4 (6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid)

• Product Name: 6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid
• CAS No: 1437485-79-4
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 5170211
• Update Time: 2025-07-20

6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid

• Inchi： 1S/C16H16N2O3S/c1-4-21-11-5-6-12(9(2)7-11)13-8-18-10(3)14(15(19)20)22-16(18)17-13/h5-8H,4H2,1-3H3,(H,19,20)
• InChI Key： XUIACUDNDSSAKC-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N2C=C(C3=CC=C(OCC)C=C3C)N=C12

Additional information on 6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid

Introduction to 6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic Acid (CAS No. 1437485-79-4)

6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid, identified by its CAS number 1437485-79-4, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule features a complex structural framework that has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents. The compound's structure comprises an imidazo[2,1-b]thiazole core, which is a fused bicyclic system consisting of an imidazole ring and a thiazole ring. This particular arrangement of nitrogen and sulfur atoms contributes to the molecule's unique electronic properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The presence of an ethoxy substituent at the para position of the phenyl ring and a methyl group at the 3-position of the imidazo[2,1-b]thiazole core further enhances the compound's complexity and potential for biological interaction. These functional groups not only influence the molecule's solubility and metabolic stability but also play a crucial role in modulating its pharmacological effects. The carboxylic acid moiety at the 2-position of the imidazo[2,1-b]thiazole ring provides an additional site for chemical modification, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazo[2,1-b]thiazole derivatives due to their demonstrated efficacy in various disease models. Research has highlighted their role as inhibitors of enzymes and receptors involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and inflammatory bowel disease. Additionally, some studies have suggested that these compounds exhibit antimicrobial and antiviral properties, which could be exploited in the development of new treatments against infectious diseases.

The synthesis of 6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The formation of the imidazo[2,1-b]thiazole core is a critical step and often requires careful optimization to ensure high yield and purity. Subsequent functionalization reactions, such as the introduction of the ethoxy and methyl groups, as well as the carboxylic acid moiety, are performed using established synthetic methodologies. The final product is then purified through techniques such as recrystallization or column chromatography to obtain a material suitable for further biological evaluation.

The biological activity of 6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid has been investigated in several preclinical studies. These investigations have revealed that the compound exhibits notable inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. For instance, preliminary data suggest that it may interfere with the activity of lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators. Furthermore, its ability to modulate reactive oxygen species (ROS) levels has been observed in cell-based assays, indicating potential therapeutic benefits in conditions associated with oxidative damage.

Another area of interest has been the compound's interaction with specific receptors involved in pain signaling pathways. Studies have demonstrated that derivatives of imidazo[2,1-b]thiazole can interact with transient receptor potential (TRP) channels, which are known to contribute to nociception and inflammation. By modulating TRP channel activity, these compounds may offer relief from chronic pain conditions without causing significant side effects. This aspect has prompted further exploration into their potential use as analgesics.

The structural features of 6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid also make it an attractive scaffold for developing kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are often dysregulated in various diseases, including cancer. By inhibiting specific kinases, these compounds can disrupt aberrant signaling networks and restore normal cellular function. Preliminary screening assays have shown that certain derivatives exhibit potent inhibitory activity against target kinases while maintaining good selectivity profiles.

In conclusion, 6-(4-Ethoxy-2-methyl-phenyl)-3-methyl-imidazo[2,1-b]thiazole-2-carboxylic acid (CAS No. 1437485-79-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on optimizing its synthetic routes and evaluating its efficacy in various disease models. As our understanding of molecular targets and drug mechanisms continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.